![molecular formula C17H15N3O2S B4182371 2-(4-biphenylyloxy)-N-1,3,4-thiadiazol-2-ylpropanamide](/img/structure/B4182371.png)
2-(4-biphenylyloxy)-N-1,3,4-thiadiazol-2-ylpropanamide
Description
The compound “2-(4-biphenylyloxy)-N-1,3,4-thiadiazol-2-ylpropanamide” is a derivative of 2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole (PBD), which is known as a laser dye due to its high photoluminescence efficiencies . It’s also used in the context of polymer light-emitting diodes (LEDs) due to its potential applications in display technologies .
Synthesis Analysis
The synthesis of polymers related to this compound, such as poly(PBD), proceeded via a copolymerization of bis(bromophenyl)oxadiazole with diboronic acid via Suzuki coupling reactions . A model reaction for the polymerization leading to a related compound was performed and the structures of both the polymers are well established by 1H and 13C nuclear magnetic resonance (NMR) spectroscopy, and by CHN analyses .Molecular Structure Analysis
While specific molecular structure analysis for “this compound” was not found, related compounds like 2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole have been studied. For instance, the crystal structure of 2,5-Bis(4-biphenylyl)thiophene, a related compound, has been analyzed .Properties
IUPAC Name |
2-(4-phenylphenoxy)-N-(1,3,4-thiadiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2S/c1-12(16(21)19-17-20-18-11-23-17)22-15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-12H,1H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCZSEMQVXQRYGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=NN=CS1)OC2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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